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Compound of Interest

Compound Name: iJak-381

Cat. No.: B10856076

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the
dissolution of iJak-381 (also known as GDC-0214), a potent and selective Janus kinase 1
(JAK1) inhibitor, for use in both in vitro and in vivo experimental settings. Adherence to these
guidelines is crucial for ensuring solution stability, and obtaining reproducible and reliable
experimental results.

Product Information

e Product Name: iJak-381

« Synonyms: GDC-0214, iJak381[1][2][3][4]
« CAS Number: 1831144-46-7[1][2][3][5]

e Molecular Formula: C2sH28CIF2N9O3[4][5]

e Molecular Weight: 612.04 g/mol [4]

e Mechanism of Action: iJak-381 is a selective inhibitor of the Janus kinase (JAK) family, with
a primary target of JAK1.[1][6] It has been shown to be a JAK1/2 inhibitor with anti-
inflammatory activity that blocks IL-13, IL-4, and IL-6 signaling pathways.[7][8][9][10] This
inhibition prevents the phosphorylation and activation of Signal Transducer and Activator of
Transcription (STAT) proteins, particularly STAT6.[7][8]
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Solubility Data

iJak-381 is a solid powder with limited aqueous solubility.[5] The selection of an appropriate
solvent is critical for preparing homogenous solutions for experimental use. The following table
summarizes the solubility of iJak-381 in common laboratory solvents.
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Solvent Solubility Application Notes

The most common

Dimethyl Sulfoxide In Vitro Stock solvent for preparing
Soluble, up to 10 mM _
(DMSO) Solutions concentrated stock
solutions.[6]

Can be used for

further dilution of
Ethanol Limited In Vitro Dilutions DMSO stock, but

solubility should be

verified.

Not recommended for
Water Insoluble Aqueous Buffers ) ) )
direct dissolution.

Often used as a
Soluble (in ) ] vehicle in formulations
PEG300, PEG400 o In Vivo Formulations
combination) for oral or parenteral

administration.[5]

A common vehicle for
) Soluble (in i ] subcutaneous or oral
Corn QOil o In Vivo Formulations
combination) gavage

administration.[5]

Used as a surfactant
to improve the

Tween 80 Surfactant In Vivo Formulations solubility and stability
of agueous

suspensions.[5]

Used to create stable
Carboxymethyl

Suspending Agent In Vivo Formulations suspensions for oral
cellulose (CMC)

administration.[5]

Experimental Protocols
Preparation of In Vitro Stock Solutions
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This protocol describes the preparation of a 10 mM stock solution of iJak-381 in DMSO.

Materials:

iJak-381 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials
Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weighing: Accurately weigh the desired amount of iJak-381 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 0.612
mg of iJak-381.

Solvent Addition: Add the calculated volume of DMSO to the tube containing the iJak-381
powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, brief sonication in an ultrasonic water bath for 5-10
minutes may be applied.[5] Gentle warming to 37°C can also aid in dissolution.[11]

Visual Inspection: Ensure the solution is clear and free of any visible particulates before use.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the stock solutions at -20°C for up to one month or at -80°C for up to six
months.[2][3][12]

Preparation of In Vivo Formulations

The following are examples of common formulations for the in vivo administration of iJak-381.

The optimal formulation may vary depending on the animal model and route of administration.
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It is recommended to perform a small-scale pilot test to ensure the solubility and stability of the
chosen formulation.

Formulation 1: DMSO, PEG300, Tween 80, and Saline/ddH20
This formulation is suitable for intraperitoneal (i.p.) or intravenous (i.v.) injection.
Materials:

iJak-381

e DMSO

 PEG300

e Tween 80

 Sterile ddH20 or saline
» Sterile tubes

» Vortex mixer
Procedure:

e Initial Dissolution: Prepare a concentrated stock solution of iJak-381 in DMSO as described
in the in vitro protocol.

e Vehicle Preparation: In a separate sterile tube, prepare the vehicle by mixing the solvents in
the desired ratio. A common formulation consists of:

o 5-10% DMSO
o 30-40% PEG300
o 5% Tween 80

o 45-60% ddH20 or saline
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o Stepwise Addition: It is crucial to add the solvents in a specific order to maintain solubility.[5]
a. Start with the required volume of the iJak-381 DMSO stock solution. b. Add the PEG300
and vortex until the solution is clear. c. Add the Tween 80 and vortex until the solution is
clear. d. Finally, add the ddH20 or saline dropwise while vortexing to reach the final volume.

e Final Solution: The final solution should be a clear, homogenous mixture. Prepare this
formulation fresh on the day of the experiment.

Formulation 2: DMSO and Corn Oill
This formulation is suitable for subcutaneous (s.c.) injection or oral gavage.
Materials:

iJak-381

DMSO

Corn oil

Sterile tubes

Vortex mixer

Procedure:
« Initial Dissolution: Prepare a concentrated stock solution of iJak-381 in DMSO.

e Mixing: Add the required volume of the iJak-381 DMSO stock solution to the calculated
volume of corn oil.

e Homogenization: Vortex the mixture thoroughly until a clear and uniform solution is obtained.
[1][5] This formulation should also be prepared fresh before use.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of iJak-381 and a general workflow
for its application in cell-based assays.
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iJak-381 Signaling Pathway Inhibition
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Caption: iJak-381 inhibits JAK1/2, blocking STAT6 phosphorylation and downstream gene

expression.
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General Workflow for In Vitro iJak-381 Experiments
Prepare 10 mM iJak-381 Culture Cells of Interest
Stock Solution in DMSO (e.g., Immune Cells, Epithelial Cells)

'

Treat Cells with a Dilution)

Series of iJak-381

:

Stimulate Cells with Cytokine
(e.g., IL-4, IL-13)

:

Analyze Downstream Effects:
- Western Blot for pSTAT6
- qPCR for Gene Expression
- ELISA for Cytokine Secretion

Data Analysis and
Interpretation

Click to download full resolution via product page

Caption: A typical experimental workflow for evaluating the efficacy of iJak-381 in a cell-based
assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. glpbio.com [glpbio.com]
e 2. glpbio.com [glpbio.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b10856076?utm_src=pdf-body-img
https://www.benchchem.com/product/b10856076?utm_src=pdf-body
https://www.benchchem.com/product/b10856076?utm_src=pdf-custom-synthesis
https://www.glpbio.com/ijak-381.html
https://www.glpbio.com/sp/ijak-381.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. glpbio.com [glpbio.com]

. medkoo.com [medkoo.com]

. 1Jak-381 | Others 11 | 1831144-46-7 | Invivochem [invivochem.com]

. 1Jak-381 |CAS:1831144-46-7 Probechem Biochemicals [probechem.com]
. medchemexpress.com [medchemexpress.com]

. medchemexpress.com [medchemexpress.com]

°
© (0] ~ » ol H w

. medchemexpress.com [medchemexpress.com]
¢ 10. medchemexpress.com [medchemexpress.com]
e 11. glpbio.com [glpbio.com]

e 12. glpbio.com [glpbio.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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